methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate

• IUPAC Name: methyl 3-[2-(4-methylpiperidine-1-carbonyl)anilino]-3-oxopropanoate
• InChI: InChI=1S/C17H22N2O4/c1-12-7-9-19(10-8-12)17(22)13-5-3-4-6-14(13)18-15(20)11-16(21)23-2/h3-6,12H,7-11H2,1-2H3,(H,18,20)
• InChI Key: AHOYLBRVCQCBGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=CC=C2NC(=O)CC(=O)OC
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
Methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the development of inflammation and pain. It has also been found to reduce the activity of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of pain and mood.

Advantages and Limitations for Lab Experiments

Methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in scientific research. It has also been found to have low toxicity, making it safe for use in animal studies. However, one limitation of methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate is that its mechanism of action is not fully understood, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for the study of methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate. One direction is to further investigate its mechanism of action and its potential applications in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its potential interactions with other drugs and its potential side effects. Additionally, there is a need for further studies to optimize the synthesis method and to develop new derivatives with improved properties.

Synthesis Methods

Methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate can be synthesized by the reaction of 4-methylpiperidine-1-carboxylic acid with 2-[(tert-butoxycarbonyl)amino]benzophenone followed by the addition of methyl chloroformate and triethylamine. The resulting compound is purified by column chromatography to obtain the final product.

Scientific Research Applications

Methyl 3-({2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}amino)-3-oxopropanoate has been extensively studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.